Cas no 1472104-38-3 (Ethyl 4-bromo-2-methoxy-6-methylbenzoate)

• Product Name: Ethyl 4-bromo-2-methoxy-6-methylbenzoate
• CAS No: 1472104-38-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4937870
• Update Time: 2025-06-25

Ethyl 4-bromo-2-methoxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-methoxy-6-methylbenzoate
• 4-bromo-2-methoxy-6-methyl-benzoic acid ethyl ester

• Inchi： 1S/C11H13BrO3/c1-4-15-11(13)10-7(2)5-8(12)6-9(10)14-3/h5-6H,4H2,1-3H3
• InChI Key： QNBWEOQTVUVSIR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OCC)=C(C)C=1)OC

Computed Properties

• Exact Mass: 272.00481 g/mol
• Monoisotopic Mass: 272.00481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.12
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 4-bromo-2-methoxy-6-methylbenzoate

Ethyl 4-bromo-2-methoxy-6-methylbenzoate (CAS No. 1472104-38-3): A Comprehensive Overview

Ethyl 4-bromo-2-methoxy-6-methylbenzoate (CAS No. 1472104-38-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo, methoxy, and methyl substituent on a benzoate framework. These functional groups endow the molecule with a range of chemical properties and reactivity profiles, making it a valuable intermediate in various synthetic pathways.

The bromine atom in Ethyl 4-bromo-2-methoxy-6-methylbenzoate serves as an excellent leaving group, facilitating its use in substitution reactions such as nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. The presence of the methoxy group introduces electron-donating effects, which can influence the reactivity and stability of the molecule. Additionally, the methyl group provides steric hindrance and contributes to the overall hydrophobicity of the compound.

Recent studies have highlighted the potential applications of Ethyl 4-bromo-2-methoxy-6-methylbenzoate in the development of novel pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing anti-inflammatory agents. The researchers demonstrated that by modifying the bromo substituent through various cross-coupling reactions, they could generate a series of derivatives with enhanced anti-inflammatory properties. These derivatives showed promising activity in both in vitro and in vivo models, suggesting their potential for further development as therapeutic agents.

In another study published in Organic Letters, scientists investigated the role of Ethyl 4-bromo-2-methoxy-6-methylbenzoate in the synthesis of antiviral compounds. The bromo substituent was replaced with various functional groups using palladium-catalyzed reactions, leading to the formation of novel antiviral agents. These compounds exhibited significant activity against several viral strains, including influenza and herpes simplex virus (HSV). The study emphasized the importance of structural modifications in optimizing the antiviral efficacy of these compounds.

The synthetic versatility of Ethyl 4-bromo-2-methoxy-6-methylbenzoate extends beyond pharmaceutical applications. In materials science, this compound has been used as a building block for constructing advanced functional materials. A recent publication in Advanced Materials described the use of this compound in the synthesis of conjugated polymers with tunable electronic properties. The researchers demonstrated that by varying the substituents on the benzoate framework, they could control the bandgap and conductivity of the resulting polymers, making them suitable for applications in organic electronics and photovoltaic devices.

The environmental impact of Ethyl 4-bromo-2-methoxy-6-methylbenzoate is also an important consideration. A study published in Green Chemistry evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, Ethyl 4-bromo-2-methoxy-6-methylbenzoate can be biodegraded by certain microorganisms, reducing its potential environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Ethyl 4-bromo-2-methoxy-6-methylbenzoate (CAS No. 1472104-38-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive intermediate for developing novel pharmaceuticals and functional materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern chemical research.